N-benzyl-2-{7-methyl-3-oxo-5-[4-(trifluoromethyl)phenyl]-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide

• IUPAC Name: N-benzyl-2-[7-methyl-3-oxo-5-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C22H18F3N5O2/c1-14-11-18-28-29(13-19(31)26-12-15-5-3-2-4-6-15)21(32)30(18)20(27-14)16-7-9-17(10-8-16)22(23,24)25/h2-11H,12-13H2,1H3,(H,26,31)
• InChI Key: LFUZBWFOJYBACH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(C(=O)N2C(=N1)C3=CC=C(C=C3)C(F)(F)F)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H18F3N5O2
• Molecular Weight: 441.4 g/mol
• CAS No.: 1251608-72-6

Description

N-benzyl-2-{7-methyl-3-oxo-5-[4-(trifluoromethyl)phenyl]-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide is a useful research compound. Its molecular formula is C22H18F3N5O2 and its molecular weight is 441.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Intramolecular Oxidative N-N Bond Formation : The synthesis of biologically significant 1,2,4-triazolo[1,5-a]pyridines through phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation showcases a novel strategy for constructing a triazolopyridine skeleton. This process features direct metal-free oxidative N-N bond formation, highlighting a methodological advancement in the synthesis of complex nitrogen-containing heterocycles, which could be applicable to compounds similar to the one (Zheng et al., 2014).

Biological Activity and Applications

• Potential Antiasthma Agents : Compounds structurally related to the queried compound, specifically 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, have been explored for their mediator release inhibitory activity, which is relevant in the context of asthma treatment. This research underscores the therapeutic potential of triazolopyrimidine derivatives in modulating immune responses (Medwid et al., 1990).

Advanced Applications

• Amplifiers of Phleomycin : Research into s-Triazolo[4,3-a]pyridines and related structures has contributed to the development of compounds that amplify the effects of phleomycin, a chemotherapy agent. This research indicates the role of triazolopyrimidine derivatives in enhancing antibiotic efficacy, potentially offering a novel approach to cancer treatment and bacterial infection management (Brown et al., 1978).

Mechanism of Action

Benzyl group

This is a common structural motif in many pharmaceuticals and natural products. It can participate in various chemical reactions and can influence the lipophilicity and bioavailability of the compound .

Trifluoromethyl group

This group is often used in drug design to improve metabolic stability and increase binding affinity to the target .

1,2,4-Triazolo[4,3-c]pyrimidin-2-yl group

Compounds containing a 1,2,4-triazole ring have been reported to exhibit a wide range of biological activities .

Biochemical Analysis

Biochemical Properties

The biochemical properties of N-benzyl-2-{7-methyl-3-oxo-5-[4-(trifluoromethyl)phenyl]-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide are largely determined by its unique structural features . The presence of a trifluoromethyl group can enhance the compound’s potency towards certain enzymes . The triazole nucleus, which contains two carbon and three nitrogen atoms, is capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Cellular Effects

Based on the known properties of similar compounds, it can be hypothesized that it may influence cell function by interacting with various cell signaling pathways, influencing gene expression, and affecting cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is not yet fully elucidated. It is known that compounds with a similar structure can exert their effects at the molecular level through various mechanisms. These may include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .